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Introduction

Sergliflozin etabonate is an investigational anti-diabetic agent and a selective inhibitor of the
sodium-glucose cotransporter 2 (SGLT2).[1][2] SGLT2 is primarily located in the proximal renal
tubules and is responsible for approximately 90% of glucose reabsorption from the glomerular
filtrate back into the bloodstream.[1][3] By inhibiting SGLT2, Sergliflozin etabonate promotes
the excretion of glucose in the urine, thereby lowering blood glucose levels.[2] This insulin-
independent mechanism of action makes it a subject of interest for the treatment of type 2
diabetes.[4]

These application notes provide a detailed overview of the use of Sergliflozin etabonate in
oral glucose tolerance tests (OGTT), a common preclinical and clinical procedure to assess
glucose metabolism. The document includes the mechanism of action, experimental protocols,
and data presentation guidelines.

Mechanism of Action of Sergliflozin Etabonate

Sergliflozin etabonate is a prodrug that is converted to its active form, sergliflozin.[1] The
active metabolite selectively inhibits SGLT2 in the S1 segment of the proximal tubule in the
kidney.[5] Normally, SGLT2 cotransports glucose and sodium from the tubular lumen into the
epithelial cells. This is followed by the transport of glucose into the interstitial fluid via the
GLUT2 transporter.[4]
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Inhibition of SGLT2 by sergliflozin disrupts this reabsorption process, leading to increased
urinary glucose excretion (glucosuria).[2][5] This reduction in the renal threshold for glucose
excretion helps to lower plasma glucose concentrations, independent of insulin secretion or
sensitivity.[4] This mechanism not only aids in glycemic control but also has potential ancillary
benefits such as modest reductions in body weight and blood pressure.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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